Cas no 64469-32-5 ( )

• Product Name: &nbsp
• CAS No: 64469-32-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 856043
• PubChem ID: 10582940
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-phenyl-ethylenediamine
• SCHEMBL1354067
• G58104
• COCFQAQFBIRRKQ-UHFFFAOYSA-N
• AKOS005306143
• 64469-32-5
• N-[2-(methylamino)ethyl]aniline
• N-methyl-N'-phenylethane-1,2-diamine
• N1-Methyl-N2-phenylethane-1,2-diamine
• EN300-62481
• MFCD07626415
• N-(2-phenylaminoethyl)-methylamine
• N-Methyl-N'-phenyl-1,2-ethanediamine
• 1,2-Ethanediamine, N-methyl-N'-phenyl-
• methyl[2-(phenylamino)ethyl]amine
•  

• Inchi： 1S/C9H14N2/c1-10-7-8-11-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3
• InChI Key： COCFQAQFBIRRKQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CCNC

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06